2-[4-(3-Chlorothiophen-2-yl)-1,3-thiazol-2-yl]-4-[2-(2,4-difluorophenyl)-5-methylpyrazol-3-yl]-5-methylpyrazol-3-ol

• IUPAC Name: 2-[4-(3-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-4-[2-(2,4-difluorophenyl)-5-methylpyrazol-3-yl]-5-methyl-1H-pyrazol-3-one
• InChI: InChI=1S/C21H14ClF2N5OS2/c1-10-7-17(28(26-10)16-4-3-12(23)8-14(16)24)18-11(2)27-29(20(18)30)21-25-15(9-32-21)19-13(22)5-6-31-19/h3-9,27H,1-2H3
• InChI Key: UYUNVUHZRLRFSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C2=C(NN(C2=O)C3=NC(=CS3)C4=C(C=CS4)Cl)C)C5=C(C=C(C=C5)F)F
• Molecular Formula: C21H14ClF2N5OS2
• Molecular Weight: 490.0 g/mol
• CAS No.: 1007030-99-0

Description

2-[4-(3-Chlorothiophen-2-yl)-1,3-thiazol-2-yl]-4-[2-(2,4-difluorophenyl)-5-methylpyrazol-3-yl]-5-methylpyrazol-3-ol is a useful research compound. Its molecular formula is C21H14ClF2N5OS2 and its molecular weight is 489.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Compounds with intricate structures similar to 2-[4-(3-Chlorothiophen-2-yl)-1,3-thiazol-2-yl]-4-[2-(2,4-difluorophenyl)-5-methylpyrazol-3-yl]-5-methylpyrazol-3-ol have been synthesized and structurally characterized, indicating the importance of such chemicals in exploring new materials and understanding their crystallography. For instance, isostructural compounds with detailed crystallographic analysis have been synthesized to study their planarity and molecular orientation, which could provide insights into the design of new materials with specific optical or electronic properties (Kariuki et al., 2021).

Anticancer and Antimicrobial Applications

Several studies focus on compounds incorporating pyrazole or thiazole moieties, similar to the structure of interest, evaluating their potential as anticancer and antimicrobial agents. These studies involve the synthesis of novel derivatives and their subsequent pharmacological evaluation. For example, novel thiadiazoles and thiazoles incorporating the pyrazole moiety have been synthesized and showed promising anticancer activity against specific cancer cell lines, demonstrating the potential therapeutic applications of such compounds (Gomha et al., 2015).

Material Science and Photovoltaics

Compounds similar to the one have been explored for their applications in material science, particularly in the development of donor-acceptor polymers for bulk heterojunction solar cells. The structural modifications in these compounds, such as alkylated dithienylbenzothiadiazole, significantly affect their solubility, molecular weight, and ultimately the efficiency of photovoltaic devices, showcasing the compound's potential utility in renewable energy technologies (Zhou et al., 2010).